Cas no 872612-89-0 (N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide
• CAS No: 872612-89-0
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5916944
• PubChem ID: 7205132
• Update Time: 2025-07-08

N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, N-1,3-benzodioxol-5-yl-3-[(2-cyclopentylacetyl)amino]-
• 872612-89-0
• F1883-1384
• AKOS024617376
• N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide
• N-(1,3-benzodioxol-5-yl)-3-[(2-cyclopentylacetyl)amino]-1-benzofuran-2-carboxamide
• AB00677349-01
• N-(benzo[d][1,3]dioxol-5-yl)-3-(2-cyclopentylacetamido)benzofuran-2-carboxamide

• Inchi： 1S/C23H22N2O5/c26-20(11-14-5-1-2-6-14)25-21-16-7-3-4-8-17(16)30-22(21)23(27)24-15-9-10-18-19(12-15)29-13-28-18/h3-4,7-10,12,14H,1-2,5-6,11,13H2,(H,24,27)(H,25,26)
• InChI Key： DRYIAVXDCKJWJW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2CCCC2)=O)=C1C(NC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 558.3±50.0 °C(Predicted)
• pka: 11.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide (CAS No. 872612-89-0)

The compound N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide, identified by its CAS number 872612-89-0, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This benzofuran derivative is characterized by its unique benzodioxole and cyclopentylacetamido functional groups, which contribute to its distinct chemical properties and biological activity. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide has surged, driven by advancements in medicinal chemistry and the need for targeted therapies. The compound's benzofuran core is particularly noteworthy, as it is a common scaffold in many bioactive molecules. This structural feature, combined with the cyclopentylacetamido side chain, enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation.

One of the most frequently searched questions in the field of organic chemistry revolves around the synthesis and applications of benzofuran derivatives. The CAS No. 872612-89-0 compound is no exception, as its synthesis involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are critical for achieving high purity and yield, which are essential for subsequent pharmacological studies. Researchers often seek detailed protocols for synthesizing such compounds, highlighting the importance of sharing standardized methodologies in scientific literature.

The pharmacological potential of N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide is another area of significant interest. Preliminary studies suggest that this compound may exhibit enzyme inhibitory or receptor modulating activities, though further in vitro and in vivo studies are required to confirm these effects. The benzodioxole moiety, in particular, is known for its role in enhancing metabolic stability and bioavailability, which are critical factors in drug design. This aligns with current trends in precision medicine, where researchers aim to develop compounds with optimized pharmacokinetic profiles.

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In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-(2-cyclopentylacetamido)-1-benzofuran-2-carboxamide (CAS No. 872612-89-0) stands as a compelling subject of study in modern pharmaceutical chemistry. Its intricate structure, combined with its potential biological activities, positions it as a valuable candidate for further research. As the scientific community continues to explore heterocyclic compounds and their applications, this compound is likely to remain a focal point in discussions about drug discovery and molecular design.